2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide

• IUPAC Name: 2-chloro-5-(dimethylsulfamoyl)-N-methylbenzamide
• InChI: InChI=1S/C10H13ClN2O3S/c1-12-10(14)8-6-7(4-5-9(8)11)17(15,16)13(2)3/h4-6H,1-3H3,(H,12,14)
• InChI Key: GDPDPKLDQCFMCO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N(C)C)Cl
• Molecular Formula: C10H13ClN2O3S
• Molecular Weight: 276.74 g/mol

Description

2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide, also known as Clomipramine, is a tricyclic antidepressant drug that has been used for the treatment of major depressive disorder, obsessive-compulsive disorder, and panic disorder. This compound has been widely studied for its mechanism of action and physiological effects on the human body.

Mechanism of Action

2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide works by inhibiting the reuptake of serotonin and norepinephrine in the brain, leading to an increase in the concentration of these neurotransmitters. This increase in neurotransmitter levels is thought to be responsible for the antidepressant and anxiolytic effects of 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide.
Biochemical and Physiological Effects:
2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide has been shown to have a range of biochemical and physiological effects on the human body. It has been found to modulate the activity of various neurotransmitter systems, including serotonin, norepinephrine, and dopamine. Additionally, 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide has been shown to affect the activity of various ion channels and receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide in laboratory experiments is its well-established mechanism of action. This makes it a useful tool for investigating the role of neurotransmitters in various psychiatric disorders. However, one limitation of using 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide in laboratory experiments is its potential for non-specific effects on other neurotransmitter systems, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide. One area of interest is the development of more selective and specific drugs that target the serotonin and norepinephrine systems. Additionally, there is a need for further investigation into the long-term effects of 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide on the brain and the potential for adverse effects on cognitive function. Finally, there is a need for more research on the use of 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide in combination with other drugs for the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide involves several steps, including the reaction of 2-chlorobenzonitrile with dimethylamine, followed by the reaction of the resulting intermediate with methyl iodide. The final product is obtained by reacting the intermediate with sulfamic acid.

Scientific Research Applications

2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide has been extensively studied for its therapeutic potential in treating various psychiatric disorders. It has been shown to be effective in reducing symptoms of depression, anxiety, and obsessive-compulsive disorder. Additionally, 2-chloro-5-[(dimethylamino)sulfonyl]-N-methylbenzamide has been used in scientific research to investigate the underlying mechanisms of these disorders.